1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride

• IUPAC Name: 1-[2-(1-adamantyl)ethoxy]-3-(4-ethylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C21H38N2O2.2ClH/c1-2-22-4-6-23(7-5-22)15-20(24)16-25-8-3-21-12-17-9-18(13-21)11-19(10-17)14-21;;/h17-20,24H,2-16H2,1H3;2*1H
• InChI Key: HGQIGVYCWFDVSH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(COCCC23CC4CC(C2)CC(C4)C3)O.Cl.Cl
• Molecular Formula: C21H40Cl2N2O2
• Molecular Weight: 423.5 g/mol

Description

1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride, also known as A-366, is a selective antagonist of the dopamine D2 receptor. The compound has been extensively studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, schizophrenia, and addiction.

Mechanism of Action

1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride acts as a competitive antagonist of the dopamine D2 receptor, binding to the receptor and preventing dopamine from binding and activating it. This results in a decrease in dopamine signaling, which can have various effects depending on the specific brain region and receptor subtype involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride are primarily related to its ability to selectively block dopamine D2 receptors. Studies have shown that 1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride can modulate dopamine signaling in various brain regions, leading to changes in behavior, mood, and cognition.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride in lab experiments is its selectivity for dopamine D2 receptors, which allows researchers to study the specific effects of these receptors without interference from other dopamine receptor subtypes. However, one limitation of 1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride is its relatively low potency compared to other dopamine D2 receptor antagonists, which can make it less effective in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride and its role in neurological disorders. One area of interest is the development of more potent and selective dopamine D2 receptor antagonists based on the structure of 1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride. Another potential direction is the investigation of the effects of 1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride on other neurotransmitter systems, such as the serotonin and glutamate systems, which may be involved in the pathophysiology of certain neurological disorders. Overall, the continued study of 1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride and its effects on dopamine signaling has the potential to lead to new insights into the underlying mechanisms of various neurological disorders and the development of more effective treatments.

Synthesis Methods

The synthesis of 1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride involves the reaction of 1-adamantanol with ethylene oxide to form 1-(2-hydroxyethoxy)adamantane. This intermediate is then reacted with 1-(4-ethylpiperazin-1-yl)propan-2-ol in the presence of hydrochloric acid to yield 1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride dihydrochloride.

Scientific Research Applications

1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride has been widely used in scientific research to investigate the role of dopamine D2 receptors in various neurological disorders. Studies have shown that 1-[2-(1-adamantyl)ethoxy]-3-(4-ethyl-1-piperazinyl)-2-propanol dihydrochloride can selectively block dopamine D2 receptors without affecting other dopamine receptor subtypes, making it a valuable tool for studying the specific functions of these receptors.